Cas no 1132638-93-7 (7-methyl-1H-Benzotriazole-5-carboxylic acid methyl ester)
1132638-93-7 structure
Product Name:7-methyl-1H-Benzotriazole-5-carboxylic acid methyl ester
CAS No:1132638-93-7
MF:C9H9N3O2
MW:191.186661481857
CID:2131025
PubChem ID:57346791
Update Time:2025-04-21
7-methyl-1H-Benzotriazole-5-carboxylic acid methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 7-methyl-1H-Benzotriazole-5-carboxylic acid methyl ester
- methyl 7-methyl-2H-benzotriazole-5-carboxylate
- methyl 7-methyl-1H-benzo[d][1,2,3]triazole-5-carboxylate
- DB-359873
- 1132638-93-7
- SCHEMBL13907988
- METHYL 7-METHYL-1H-1,2,3-BENZOTRIAZOLE-5-CARBOXYLATE
- DTXSID20721260
- AKOS015995062
-
- Inchi: 1S/C9H9N3O2/c1-5-3-6(9(13)14-2)4-7-8(5)11-12-10-7/h3-4H,1-2H3,(H,10,11,12)
- InChI Key: CPZPOBHYWYUEQT-UHFFFAOYSA-N
- SMILES: O(C)C(C1=CC2C(C(C)=C1)=NNN=2)=O
Computed Properties
- Exact Mass: 191.069476538Da
- Monoisotopic Mass: 191.069476538Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 67.9Ų
7-methyl-1H-Benzotriazole-5-carboxylic acid methyl ester Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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